Cas no 2094265-05-9 (6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide)

6-Chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide is a specialized sulfonamide derivative featuring a chloro-fluoropyridine core and a substituted oxazole moiety. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its unique structural properties, including the presence of halogen substituents and a sulfonamide linkage, which enhance reactivity and binding affinity. Its well-defined molecular architecture allows for precise modifications, making it valuable in the development of biologically active molecules. The compound's stability and synthetic versatility further contribute to its utility in research and industrial applications, particularly in the design of novel therapeutic agents or crop protection chemicals.
6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide structure
2094265-05-9 structure
Product Name:6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide
CAS No:2094265-05-9
MF:C13H15ClFN3O3S
MW:347.792904138565
CID:6147931
PubChem ID:126828207
Update Time:2025-06-09

6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2094265-05-9
    • EN300-26608142
    • 6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide
    • AKOS033974781
    • Z2677431724
    • Inchi: 1S/C13H15ClFN3O3S/c1-7(6-10-8(2)17-21-9(10)3)18-22(19,20)11-4-5-12(14)16-13(11)15/h4-5,7,18H,6H2,1-3H3
    • InChI Key: REAQNRYNKCTOMG-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=N1)F)S(NC(C)CC1C(C)=NOC=1C)(=O)=O

Computed Properties

  • Exact Mass: 347.0506684g/mol
  • Monoisotopic Mass: 347.0506684g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 93.5Ų

6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26608142-0.05g
6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide
2094265-05-9 95.0%
0.05g
$212.0 2025-03-20

Additional information on 6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide

Comprehensive Overview of 6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide (CAS No. 2094265-05-9)

The compound 6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide (CAS No. 2094265-05-9) is a highly specialized sulfonamide derivative with a unique structural framework. Its molecular architecture combines a pyridine ring substituted with chlorine and fluorine atoms, linked to a 3,5-dimethyl-1,2-oxazole moiety via a propan-2-yl bridge. This intricate design contributes to its potential applications in pharmaceutical research and agrochemical development, particularly in the design of enzyme inhibitors or receptor modulators.

In recent years, the demand for heterocyclic compounds like 6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide has surged due to their versatility in drug discovery. Researchers are increasingly exploring its role in targeting kinase pathways or metabolic enzymes, aligning with trends in precision medicine. The presence of both fluorine and chlorine atoms enhances its binding affinity and metabolic stability, making it a candidate for optimizing lead compounds in oncology or inflammation studies.

The synthesis of this compound involves multi-step organic reactions, including sulfonylation and nucleophilic substitution, often discussed in medicinal chemistry forums. Its CAS No. 2094265-05-9 serves as a critical identifier in patent literature and regulatory documentation, ensuring traceability in industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity, topics frequently searched by quality control professionals.

From an SEO perspective, queries related to "sulfonamide-based drug design" or "fluoropyridine applications" often highlight this compound’s relevance. Environmental and green chemistry concerns also drive interest in its biodegradability and synthetic efficiency, reflecting broader industry shifts toward sustainable practices. Collaborative studies between academia and pharmaceutical firms continue to explore its scalability and safety profiles, addressing common user questions about compound toxicity and regulatory compliance.

In summary, 6-chloro-N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propan-2-yl]-2-fluoropyridine-3-sulfonamide represents a convergence of innovation in chemical synthesis and therapeutic potential. Its detailed characterization and evolving applications underscore its importance in modern research and development, resonating with both scientific communities and industry stakeholders.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.